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Compound of Interest

Tetra(Cyanoethoxymethyl)
Compound Name:
Methane

cat. No.: B1683105

Technical Support Center:
Tetra(cyanoethoxymethyl) methane

This technical support guide provides researchers, scientists, and drug development
professionals with essential information for the storage and handling of
Tetra(cyanoethoxymethyl) methane (CAS No. 2465-91-0). Below you will find frequently
asked questions (FAQs) and troubleshooting advice to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term and short-term storage conditions for
Tetra(cyanoethoxymethyl) methane?

Al: For optimal stability, long-term storage of Tetra(cyanoethoxymethyl) methane should be
at -20°C.[1][2][3] For short-term storage, such as during active use over days or weeks,
conditions of 0-4°C are suitable.[2] Always store the compound in a tightly sealed container,
protected from light and moisture.[1] Some suppliers suggest that the compound is stable for
several weeks at ambient temperature, such as during shipping.[2]

Q2: What solvents are compatible with Tetra(cyanoethoxymethyl) methane?
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A2: Tetra(cyanoethoxymethyl) methane is soluble in dimethyl sulfoxide (DMSO).[2] When
conducting reactions, it is advisable to use anhydrous solvents like dimethylformamide (DMF)
or DMSO under an inert atmosphere.[1]

Q3: What are the primary applications of this compound?

A3: Tetra(cyanoethoxymethyl) methane is a versatile, tetrafunctional molecule used primarily
in material science and polymer chemistry.[1] Its structure is ideal for creating branched
polymers and functional materials.[1] It also serves as a branched PEG linker and can be used
in the synthesis of Proteolysis Targeting Chimeras (PROTACS) for drug development.[2][4]

Q4: What are the main safety hazards associated with Tetra(cyanoethoxymethyl) methane?

A4: According to safety data sheets, Tetra(cyanoethoxymethyl) methane is classified as
hazardous. The signal word "Danger" is used, with hazard statements indicating it is toxic if
swallowed (H301), toxic in contact with skin (H311), and toxic if inhaled (H331).[5] It is crucial
to handle this compound with appropriate personal protective equipment (PPE), including
gloves, lab coat, and eye protection, in a well-ventilated area or fume hood.[6]

Troubleshooting Guide
Issue 1: The compound appears discolored or has an unusual odor.
» Possible Cause: This could indicate degradation due to improper storage, such as exposure

to light, moisture, or elevated temperatures. The nitrile groups may be susceptible to
hydrolysis.

« Solution: Discard the product as it may not be suitable for use. To prevent this, always store
the compound in a tightly sealed container at the recommended temperature, protected from
light.[1]

Issue 2: Poor solubility in the chosen solvent.

o Possible Cause: The concentration may be too high, or the solvent may not be appropriate
or of sufficient purity (e.g., containing water).
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» Solution: Confirm the solubility of Tetra(cyanoethoxymethyl) methane in your chosen
solvent. It is reported to be soluble in DMSO.[2] If using other solvents for reactions, such as
DMF, ensure they are anhydrous.[1] Gentle warming or sonication may aid dissolution, but
be cautious of potential degradation at elevated temperatures.

Issue 3: Inconsistent or unexpected experimental results.

» Possible Cause: This could be due to the degradation of the compound, leading to lower
purity and the presence of impurities. The high purity of this reagent is crucial for
reproducible results.[1]

e Solution:

o Verify the storage conditions and age of the compound. If stored improperly or for an
extended period, it may have degraded. The shelf life is stated to be over 3 years if stored

properly.[2]
o Use a fresh vial of the compound and compare the results.

o If possible, verify the purity of your sample using analytical techniques such as NMR or
HPLC before use.

Quantitative Data Summary

For easy reference, the following table summarizes the key quantitative data for
Tetra(cyanoethoxymethyl) methane.
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Property Value Source(s)

CAS Number 2465-91-0 (2121315107118l

Molecular Formula C17H24N40Oa4 [21[71[8]

Molecular Weight ~348.40 g/mol [21[71[8]

Melting Point 43.4-43.9°C

Boiling Point 610.6°C at 760 mmHg [4]

Purity 292% - 298% (Varies by IR
supplier)

Long-Term Storage -20°C [1112][3]

Short-Term Storage 0-4°C [2]

Shipping Temperature Ambient [21[31[7]

Experimental Protocols & Workflows

While specific experimental protocols are highly application-dependent, a general workflow for

handling and using Tetra(cyanoethoxymethyl) methane in a reaction is outlined below.

Preparation

Equilibrate vial
to room temperature

Prepare anhydrous
solvent (e.g., DMSO)
in an inert atmosphere

Dissolution

Weigh compound Dissolve in
rapidly anhydrous solvent
>

Reaction

Proceed with
experimental protocol

Add solution to
reaction mixture
under inert gas

Click to download full resolution via product page

Caption: General workflow for handling Tetra(cyanoethoxymethyl) methane.
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Below is a decision-making diagram to troubleshoot common storage and handling issues.

Start:
Unexpected Experimental
Result

Were storage recommendations
followed? (-20°C, dry, dark)

Yes

Is the compound

discolored or clumped? No

No Yes

Did the compound
dissolve completely in
anhydrous solvent?

High probability of

compound degradation.

No Yes

Action: Use a new,
properly stored vial
of the compound.

Potential solvent contamination
(e.g., water).

Action: Use fresh,
anhydrous solvent.
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Caption: Troubleshooting logic for Tetra(cyanoethoxymethyl) methane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Storage and handling recommendations for
"Tetra(cyanoethoxymethyl) methane".]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683105#storage-and-handling-recommendations-
for-tetra-cyanoethoxymethyl-methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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